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  3. (4E)-4-[2,3-dihydro-1,4-benzodioxin-6-yl(hydroxy)methylidene]-1-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(3-nitrophenyl)pyrrolidine-2,3-dione
(4E)-4-[2,3-dihydro-1,4-benzodioxin-6-yl(hydroxy)methylidene]-1-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(3-nitrophenyl)pyrrolidine-2,3-dione (4E)-4-[2,3-dihydro-1,4-benzodioxin-6-yl(hydroxy)methylidene]-1-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(3-nitrophenyl)pyrrolidine-2,3-dione
Brand Name: Vulcanchem
CAS No.:
VCID: VC0693311
InChI: InChI=1S/C22H16N4O7S/c1-11-23-24-22(34-11)25-18(12-3-2-4-14(9-12)26(30)31)17(20(28)21(25)29)19(27)13-5-6-15-16(10-13)33-8-7-32-15/h2-6,9-10,18,27H,7-8H2,1H3/b19-17+
SMILES: CC1=NN=C(S1)N2C(C(=C(C3=CC4=C(C=C3)OCCO4)O)C(=O)C2=O)C5=CC(=CC=C5)[N+](=O)[O-]
Molecular Formula: C22H16N4O7S
Molecular Weight: 480.5 g/mol

(4E)-4-[2,3-dihydro-1,4-benzodioxin-6-yl(hydroxy)methylidene]-1-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(3-nitrophenyl)pyrrolidine-2,3-dione

CAS No.:

Cat. No.: VC0693311

Molecular Formula: C22H16N4O7S

Molecular Weight: 480.5 g/mol

* For research use only. Not for human or veterinary use.

(4E)-4-[2,3-dihydro-1,4-benzodioxin-6-yl(hydroxy)methylidene]-1-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(3-nitrophenyl)pyrrolidine-2,3-dione -

Specification

Molecular Formula C22H16N4O7S
Molecular Weight 480.5 g/mol
IUPAC Name (4E)-4-[2,3-dihydro-1,4-benzodioxin-6-yl(hydroxy)methylidene]-1-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(3-nitrophenyl)pyrrolidine-2,3-dione
Standard InChI InChI=1S/C22H16N4O7S/c1-11-23-24-22(34-11)25-18(12-3-2-4-14(9-12)26(30)31)17(20(28)21(25)29)19(27)13-5-6-15-16(10-13)33-8-7-32-15/h2-6,9-10,18,27H,7-8H2,1H3/b19-17+
Standard InChI Key QQSBHZYGKIUVGV-HTXNQAPBSA-N
Isomeric SMILES CC1=NN=C(S1)N2C(/C(=C(/C3=CC4=C(C=C3)OCCO4)\O)/C(=O)C2=O)C5=CC(=CC=C5)[N+](=O)[O-]
SMILES CC1=NN=C(S1)N2C(C(=C(C3=CC4=C(C=C3)OCCO4)O)C(=O)C2=O)C5=CC(=CC=C5)[N+](=O)[O-]
Canonical SMILES CC1=NN=C(S1)N2C(C(=C(C3=CC4=C(C=C3)OCCO4)O)C(=O)C2=O)C5=CC(=CC=C5)[N+](=O)[O-]

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